Methyl 2-oxo-1-(propan-2-yl)cyclopentane-1-carboxylate

• CAS No.: 74036-92-3
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: methyl 2-oxo-1-propan-2-ylcyclopentane-1-carboxylate
• InChI: InChI=1S/C10H16O3/c1-7(2)10(9(12)13-3)6-4-5-8(10)11/h7H,4-6H2,1-3H3
• InChI Key: QKJMGVSWKABCIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CCCC1=O)C(=O)OC

Description

Methyl 2-oxo-1-(propan-2-yl)cyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.7 g of sodium hydride (free of oil) was added to 80 ml of dimethylformamide. 25 g of 2-methoxycarbonylcylopentanone was slowly added dropwise while cooling with ice. The reaction mixture was allowed to come to room temperature, whereupon 45 g of isopropyl iodide was added, followed by stirring for a further 3.5 hours at 70°-80° C. The reaction mixture thus obtained was poured into 400 ml of 10% hydrochloric acid solution and extracted with 100 ml of ethyl acetate. The organic layer was washed with water, dried, and concentrated to obtain 25.5 g (yield, 78.7%) of the title compound.